Cas no 1058115-75-5 (7-Bromonaphthalene-1-methanol)

• Product Name: 7-Bromonaphthalene-1-methanol
• CAS No: 1058115-75-5
• MF: C₁₁H₉BrO
• MW: 237.092562437057
• CID: 4936278
• Update Time: 2025-07-02

7-Bromonaphthalene-1-methanol Chemical and Physical Properties

Names and Identifiers

• 7-Bromonaphthalene-1-methanol

• Inchi： 1S/C11H9BrO/c12-10-5-4-8-2-1-3-9(7-13)11(8)6-10/h1-6,13H,7H2
• InChI Key： MQDUFNKVIPCACV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC=CC(CO)=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 7-Bromonaphthalene-1-methanol

Recent Advances in the Study of 7-Bromonaphthalene-1-methanol (CAS: 1058115-75-5) in Chemical Biology and Pharmaceutical Research

7-Bromonaphthalene-1-methanol (CAS: 1058115-75-5) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its brominated naphthalene structure, serves as a versatile intermediate in the synthesis of more complex molecules, including drug candidates and bioactive probes. Recent studies have explored its utility in various contexts, from medicinal chemistry to materials science, highlighting its broad applicability and importance in advancing scientific knowledge.

One of the key areas of interest for 7-Bromonaphthalene-1-methanol is its role in the development of novel therapeutic agents. Researchers have utilized this compound as a building block in the synthesis of small-molecule inhibitors targeting specific enzymes or signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of kinase inhibitors, where the bromine moiety facilitated further functionalization to enhance binding affinity and selectivity. The study reported promising in vitro results, suggesting potential applications in oncology and inflammatory diseases.

Beyond its pharmaceutical applications, 7-Bromonaphthalene-1-methanol has also been investigated for its utility in chemical biology. Its unique structure allows for the introduction of fluorescent or photoaffinity labels, making it a valuable tool for studying protein-ligand interactions. A recent publication in ACS Chemical Biology detailed its use in the design of photo-crosslinking probes, enabling the identification of binding partners for poorly characterized proteins. This approach has opened new avenues for target identification and validation in drug discovery.

In addition to its biological applications, the compound has been explored in materials science. Researchers have leveraged its aromatic and brominated properties to develop novel organic semiconductors and liquid crystals. A 2022 study in Advanced Materials showcased its incorporation into a series of π-conjugated systems, which exhibited tunable electronic properties suitable for optoelectronic devices. These findings underscore the compound's versatility and potential for interdisciplinary research.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 7-Bromonaphthalene-1-methanol. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2023 report in Organic Process Research & Development highlighted a scalable, one-pot synthesis method that achieved high purity and yield, addressing some of the limitations associated with traditional approaches. Such innovations are critical for enabling broader adoption of the compound in both academic and industrial settings.

Looking ahead, the continued exploration of 7-Bromonaphthalene-1-methanol is expected to yield further insights into its applications and mechanisms of action. Ongoing research is investigating its potential in targeted drug delivery systems and as a scaffold for multifunctional therapeutics. As the field progresses, this compound is likely to remain a focal point for innovation in chemical biology and pharmaceutical sciences.